Cas no 1805318-57-3 (3-(Chloromethyl)-5-(difluoromethyl)-2-iodopyridine)

• Product Name: 3-(Chloromethyl)-5-(difluoromethyl)-2-iodopyridine
• CAS No: 1805318-57-3
• MF: C₇H₅ClF₂IN
• MW: 303.475579977036
• CID: 4812004
• Update Time: 2025-09-27

3-(Chloromethyl)-5-(difluoromethyl)-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-(difluoromethyl)-2-iodopyridine

• Inchi： 1S/C7H5ClF2IN/c8-2-4-1-5(6(9)10)3-12-7(4)11/h1,3,6H,2H2
• InChI Key： QUYFARHYCOTWQL-UHFFFAOYSA-N
• SMILES： IC1C(CCl)=CC(=CN=1)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• XLogP3: 2.5
• Topological Polar Surface Area: 12.9

Additional information on 3-(Chloromethyl)-5-(difluoromethyl)-2-iodopyridine

3-(Chloromethyl)-5-(difluoromethyl)-2-iodopyridine (CAS No. 1805318-57-3): An Overview of a Versatile Heterocyclic Compound

3-(Chloromethyl)-5-(difluoromethyl)-2-iodopyridine (CAS No. 1805318-57-3) is a highly versatile heterocyclic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound features a pyridine ring substituted with a chloromethyl group, a difluoromethyl group, and an iodine atom, making it an intriguing molecule for synthetic chemists and researchers.

The chloromethyl group in 3-(Chloromethyl)-5-(difluoromethyl)-2-iodopyridine provides a reactive site for further functionalization, enabling the synthesis of a wide range of derivatives. This functional group can undergo nucleophilic substitution reactions, allowing for the introduction of various substituents, such as amines, alcohols, and thiols. The presence of the difluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. Additionally, the iodine atom serves as a versatile leaving group, facilitating cross-coupling reactions and other transformations.

In the context of medicinal chemistry, 3-(Chloromethyl)-5-(difluoromethyl)-2-iodopyridine has shown promise as a building block for the synthesis of novel pharmaceuticals. The pyridine ring is a common motif in many bioactive molecules, and the combination of the chloromethyl, difluoromethyl, and iodine substituents can enhance the pharmacological properties of the resulting compounds. For instance, recent studies have explored the use of this compound in the development of inhibitors for specific enzymes and receptors, demonstrating its potential as a lead compound in drug discovery.

The electronic properties of 3-(Chloromethyl)-5-(difluoromethyl)-2-iodopyridine have also been investigated for their applications in materials science. The presence of fluorine atoms can significantly alter the electronic structure of the molecule, making it suitable for use in organic electronics and photovoltaic devices. Researchers have reported that derivatives of this compound exhibit improved charge transport properties and enhanced stability under various environmental conditions.

Synthesis of 3-(Chloromethyl)-5-(difluoromethyl)-2-iodopyridine typically involves multistep procedures that require careful control of reaction conditions to achieve high yields and purity. One common approach involves the sequential introduction of the substituents onto a pyridine scaffold. For example, starting from 2-bromopyridine, the bromine atom can be replaced with an iodine atom via a halogen exchange reaction. Subsequently, the chloromethyl group can be introduced through an alkylation step, followed by the addition of the difluoromethyl group using appropriate reagents such as Ruppert-Prakash reagent (DAST). Each step requires optimization to ensure high selectivity and yield.

The physical properties of 3-(Chloromethyl)-5-(difluoromethyl)-2-iodopyridine, including its melting point, boiling point, and solubility in various solvents, have been characterized to facilitate its handling and use in laboratory settings. The compound is generally stable under standard laboratory conditions but should be stored away from moisture and light to prevent degradation. Its solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) makes it suitable for use in solution-phase reactions.

Safety considerations are an important aspect when working with 3-(Chloromethyl)-5-(difluoromethyl)-2-iodopyridine. While it is not classified as a hazardous material or controlled substance, appropriate personal protective equipment (PPE) should be used during handling to minimize exposure risks. Standard laboratory practices should be followed to ensure safe storage and disposal of this compound.

In conclusion, 3-(Chloromethyl)-5-(difluoromethyl)-2-iodopyridine (CAS No. 1805318-57-3) is a multifaceted heterocyclic compound with significant potential in both medicinal chemistry and materials science. Its unique combination of functional groups offers numerous opportunities for synthetic transformations and applications in drug discovery and advanced materials development. Ongoing research continues to uncover new possibilities for this intriguing molecule, highlighting its importance in modern chemical research.